3-(4-Benzyloxyphenyl)-5-trifluoromethylbenzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(4-Benzyloxyphenyl)-5-trifluoromethylbenzoic acid (95%) is a synthetic compound with a wide range of applications in the field of scientific research. It is an important intermediate in the synthesis of various pharmaceuticals, and is also used as a reagent in organic synthesis. This compound is highly soluble in water, and has a melting point of approximately 160-162 °C. It is also known as 4-benzyloxy-3-trifluoromethyl-5-benzoic acid, and is used in various biochemical and physiological studies.
Scientific Research Applications
3-(4-Benzyloxyphenyl)-5-trifluoromethylbenzoic acid (95%) is used extensively in scientific research. It is used as a reagent in organic synthesis, and is also used in the synthesis of various pharmaceuticals. It has also been used in the synthesis of various heterocyclic compounds, as well as in the synthesis of biologically active compounds such as antibiotics and other drugs. Additionally, it has been used in the synthesis of various peptides, and in the study of various biochemical and physiological processes.
Mechanism of Action
The mechanism of action of 3-(4-Benzyloxyphenyl)-5-trifluoromethylbenzoic acid (95%) is not fully understood. However, it is believed to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is responsible for the production of pro-inflammatory substances such as prostaglandins. By inhibiting the activity of COX-2, 3-(4-Benzyloxyphenyl)-5-trifluoromethylbenzoic acid (95%) has been shown to reduce inflammation, and may also have potential anti-cancer effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(4-Benzyloxyphenyl)-5-trifluoromethylbenzoic acid (95%) have been studied extensively in recent years. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), and thus reduce inflammation. Additionally, it has been shown to have potential anti-cancer effects, as well as to reduce the risk of cardiovascular disease. It has also been shown to have potential anti-inflammatory, anti-allergic, and anti-oxidant effects.
Advantages and Limitations for Lab Experiments
3-(4-Benzyloxyphenyl)-5-trifluoromethylbenzoic acid (95%) has several advantages for use in laboratory experiments. It is highly soluble in water, and has a melting point of approximately 160-162 °C. Additionally, it is relatively inexpensive, and can be easily synthesized using a variety of methods. However, it is important to note that this compound can be toxic if not handled properly, and should be used with caution.
Future Directions
The potential applications of 3-(4-Benzyloxyphenyl)-5-trifluoromethylbenzoic acid (95%) are vast, and there are many areas of research which could be explored in the future. These include further exploration of its potential anti-inflammatory, anti-allergic, and anti-oxidant effects, as well as its potential anti-cancer effects. Additionally, further research into its mechanism of action and its potential for use in the synthesis of various pharmaceuticals could be explored. Finally, further studies into its potential for use in the synthesis of various peptides and other biologically active compounds could be undertaken.
Synthesis Methods
The synthesis of 3-(4-Benzyloxyphenyl)-5-trifluoromethylbenzoic acid (95%) can be achieved through a number of methods. One of the most common methods involves the reaction of 4-benzyloxybenzaldehyde and trifluoroacetic anhydride, followed by hydrolysis of the resulting product. This reaction is typically carried out in aqueous acetic acid, and yields the desired product in high yields.
properties
IUPAC Name |
3-(4-phenylmethoxyphenyl)-5-(trifluoromethyl)benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H15F3O3/c22-21(23,24)18-11-16(10-17(12-18)20(25)26)15-6-8-19(9-7-15)27-13-14-4-2-1-3-5-14/h1-12H,13H2,(H,25,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LENYTGLTKXFHQU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CC=C(C=C2)C3=CC(=CC(=C3)C(F)(F)F)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H15F3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10692273 |
Source
|
Record name | 4'-(Benzyloxy)-5-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10692273 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
372.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-Benzyloxyphenyl)-5-trifluoromethylbenzoic acid | |
CAS RN |
1261981-33-2 |
Source
|
Record name | 4'-(Benzyloxy)-5-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10692273 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.